2-Amino-4-methyl-N-((tetrahydrofuran-2-yl)methyl)thiazole-5-sulfonamide

• Molecular Formula: C9H15N3O3S2
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 2-amino-4-methyl-N-(oxolan-2-ylmethyl)-1,3-thiazole-5-sulfonamide
• InChI: InChI=1S/C9H15N3O3S2/c1-6-8(16-9(10)12-6)17(13,14)11-5-7-3-2-4-15-7/h7,11H,2-5H2,1H3,(H2,10,12)
• InChI Key: VVMGQQAAHMOVDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)S(=O)(=O)NCC2CCCO2

Description

2-Amino-4-methyl-N-((tetrahydrofuran-2-yl)methyl)thiazole-5-sulfonamide is a heterocyclic compound that contains a thiazole ring. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-methyl-N-((tetrahydrofuran-2-yl)methyl)thiazole-5-sulfonamide typically involves the reaction of 2-aminothiazole with appropriate sulfonamide derivatives under controlled conditions. One common method involves the use of thiourea and α-haloketones in the presence of a base, followed by sulfonation . The reaction conditions often include moderate temperatures and the use of solvents such as ethanol or dimethyl sulfoxide (DMSO).

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of catalysts and optimized reaction conditions can enhance yield and purity. Purification steps such as recrystallization and chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-methyl-N-((tetrahydrofuran-2-yl)methyl)thiazole-5-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the thiazole ring, particularly at the C-2 position.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated reagents in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions include various substituted thiazole derivatives, which can exhibit different biological activities depending on the nature of the substituents.

Scientific Research Applications

2-Amino-4-methyl-N-((tetrahydrofuran-2-yl)methyl)thiazole-5-sulfonamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its antimicrobial and antifungal properties.

Industry: Utilized in the production of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 2-Amino-4-methyl-N-((tetrahydrofuran-2-yl)methyl)thiazole-5-sulfonamide involves its interaction with specific molecular targets. The compound can inhibit the activity of enzymes essential for the survival of microorganisms, leading to their death. It may also interfere with DNA synthesis and repair mechanisms, contributing to its anticancer properties .

Comparison with Similar Compounds

Similar Compounds

Sulfathiazole: An antimicrobial drug with a similar thiazole structure.

Ritonavir: An antiretroviral drug containing a thiazole ring.

Abafungin: An antifungal drug with a thiazole moiety.

Uniqueness

2-Amino-4-methyl-N-((tetrahydrofuran-2-yl)methyl)thiazole-5-sulfonamide is unique due to its specific combination of functional groups, which confer distinct biological activities. Its tetrahydrofuran-2-ylmethyl group enhances its solubility and bioavailability, making it a promising candidate for drug development.